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Compound of Interest

Compound Name: 2-Chloro-4-methylbenzothiazole

Cat. No.: B148543

An In-Depth Technical Guide on 2-Chloro-4-methylbenzothiazole

This guide provides comprehensive information on the chemical properties of 2-Chloro-4-
methylbenzothiazole, tailored for researchers, scientists, and professionals in drug
development.

Core Chemical Data

2-Chloro-4-methylbenzothiazole is a heterocyclic organic compound. Its fundamental
chemical properties, including molecular weight and formula, are crucial for its application in
scientific research and synthesis. The CAS number for this compound is 3622-32-0[1][2][3].

Quantitative Chemical Properties

The molecular formula and weight are key identifiers for any chemical compound. This data is
essential for stoichiometric calculations in chemical reactions and for the characterization of the

substance.
Property Value
Molecular Formula C8HG6CINS[1][2][4]
Molecular Weight 183.66 g/mol [1][2][3][5][6][7]
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Experimental Protocols

Detailed experimental protocols for the synthesis and analysis of 2-Chloro-4-
methylbenzothiazole are proprietary and specific to individual research labs and chemical
suppliers. However, a general workflow for its characterization would typically involve:

» Synthesis Verification: Techniques such as Nuclear Magnetic Resonance (NMR)
spectroscopy and Mass Spectrometry (MS) would be employed to confirm the structure and
purity of the synthesized compound.

o Purity Analysis: High-Performance Liquid Chromatography (HPLC) is a standard method to
determine the purity of the compound, often reported as a percentage (e.g., 98% purity)[4].

+ Physical Characterization: Measurement of physical constants like melting point and boiling
point would be conducted using standard laboratory apparatus.

Visualizing Chemical Identity

To illustrate the relationship between the compound's name and its fundamental properties, the
following diagram is provided.

2-Chloro-4-methylbenzothiazole Molecular Formula: CBH6CINS

CAS: 3622-32-0 Molecular Weight: 183.66 g/mol

Click to download full resolution via product page

Chemical Identity of 2-Chloro-4-methylbenzothiazole.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [2-Chloro-4-methylbenzothiazole molecular weight and
formula]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b148543#2-chloro-4-methylbenzothiazole-molecular-
weight-and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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